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Compound of Interest

Compound Name: Hexyl isocyanate

Cat. No.: B1205887

Introduction

Surface functionalization with hexyl isocyanate is a versatile method for covalently modifying
the surfaces of various materials. The process leverages the high reactivity of the isocyanate
functional group (-N=C=0) towards nucleophiles, particularly primary hydroxyl (-OH) and
amine (—NHz) groups, which are often present or can be introduced onto substrate surfaces.[1]
[2] This reaction forms stable urethane (from hydroxyls) or urea (from amines) linkages,
respectively, tethering the hexyl group to the surface.[3][4] The attached six-carbon alkyl chain
effectively alters the surface properties, most notably increasing hydrophobicity and modifying
interfacial energy. Aliphatic isocyanates like hexyl isocyanate are often preferred in biomedical
applications over aromatic isocyanates because their degradation products are considered less
toxic.[5][6]

Core Chemistry

The fundamental reaction involves the nucleophilic attack of an active hydrogen, such as the
one on a surface hydroxyl group, on the electrophilic carbon atom of the isocyanate group. This
process is efficient and can often be catalyzed by tertiary amines, such as triethylamine (TEA),
which form an active complex with the hydroxyl group.[7][8]
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3. Post-Reaction Workup
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Characterize Surface
(Contact Angle, FTIR, XPS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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